4-((4-fluorophenyl)sulfonyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)butanamide

• IUPAC Name: 4-(4-fluorophenyl)sulfonyl-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C18H16FN3O3S2/c19-14-3-5-15(6-4-14)27(24,25)11-1-2-17(23)22-18-21-16(12-26-18)13-7-9-20-10-8-13/h3-10,12H,1-2,11H2,(H,21,22,23)
• InChI Key: CYSYBZTVORHNJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)S(=O)(=O)CCCC(=O)NC2=NC(=CS2)C3=CC=NC=C3
• Molecular Formula: C18H16FN3O3S2
• Molecular Weight: 405.5 g/mol
• CAS No.: 922969-23-1

Description

4-((4-fluorophenyl)sulfonyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C18H16FN3O3S2 and its molecular weight is 405.46. The purity is usually 95%.
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Scientific Research Applications

Detection Techniques in Chemical and Biological Sciences

Research into sensitive and selective detection techniques for toxic benzenethiols versus biologically active aliphatic thiols highlights the design of a reaction-based fluorescent probe that employs an intramolecular charge transfer pathway. This probe allows for the discrimination of thiophenols over aliphatic thiols, demonstrating its potential for environmental and biological sciences applications (Wang et al., 2012).

Advanced Materials Development

A study on the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties reveals materials with high thermal stability, low dielectric constants, and significant transparency. These polyamides demonstrate the potential for various applications in the materials science field, including electronics and coatings (Liu et al., 2013).

Heterocyclic Synthesis in Medicinal Chemistry

The exploration of acetoacetanilides in heterocyclic synthesis presents a method for the expedited synthesis of thienopyridines and other fused derivatives. This research underscores the versatility of such compounds in developing new therapeutic agents (Harb et al., 2006).

PI3 Kinase Inhibition for Cancer Therapy

A novel p110alpha inhibitor identified through chemical library screening demonstrates significant potential as a cancer therapeutic agent. The compound showed promising results in inhibiting cell proliferation in vitro and tumor growth in a mouse model, highlighting the role of selective p110alpha inhibitors in cancer treatment (Hayakawa et al., 2007).

Development of Anticonvulsant Agents

Research into azoles incorporating a sulfonamide moiety for anticonvulsant applications reveals several compounds with protective effects against induced convulsion. This study demonstrates the therapeutic potential of such compounds in addressing convulsive disorders (Farag et al., 2012).